Cas no 2103456-26-2 (methyl 2-amino-2-1-(pyridin-3-yl)cyclopropylacetate)

• Product name: methyl 2-amino-2-1-(pyridin-3-yl)cyclopropylacetate
• CAS No: 2103456-26-2
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6432222
• PubChem ID: 165711536

methyl 2-amino-2-1-(pyridin-3-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(pyridin-3-yl)cyclopropylacetate
• 2103456-26-2
• EN300-1832709
• methyl 2-amino-2-[1-(pyridin-3-yl)cyclopropyl]acetate

• Inchi： 1S/C11H14N2O2/c1-15-10(14)9(12)11(4-5-11)8-3-2-6-13-7-8/h2-3,6-7,9H,4-5,12H2,1H3
• InChI Key： HIPXEIRPFOTQTD-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(C2C=NC=CC=2)CC1)N)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 2-amino-2-1-(pyridin-3-yl)cyclopropylacetate

Comprehensive Overview of Methyl 2-amino-2-1-(pyridin-3-yl)cyclopropylacetate (CAS No. 2103456-26-2)

Methyl 2-amino-2-1-(pyridin-3-yl)cyclopropylacetate (CAS No. 2103456-26-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a pyridin-3-yl moiety and a cyclopropyl ring, exhibits unique structural properties that make it valuable for drug discovery and material science applications. Its molecular formula and precise stereochemistry contribute to its potential as a building block for bioactive molecules.

Recent studies highlight the growing interest in cyclopropyl-containing compounds due to their enhanced metabolic stability and bioavailability. Researchers are actively exploring methyl 2-amino-2-1-(pyridin-3-yl)cyclopropylacetate as a precursor for kinase inhibitors and antimicrobial agents, aligning with the global demand for novel therapeutic candidates. The compound’s pyridine ring further enhances its binding affinity to biological targets, a feature frequently searched in AI-driven drug design platforms.

From a synthetic chemistry perspective, the ester group in CAS No. 2103456-26-2 allows for versatile modifications, enabling the development of prodrugs or polymerizable monomers. Industry professionals often query "synthetic routes for pyridine-cyclopropyl hybrids" or "applications of amino acid esters in medicinal chemistry," reflecting the compound’s relevance. Analytical techniques like HPLC and NMR are critical for characterizing its purity, a topic frequently discussed in quality control forums.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, proper handling protocols for methyl 2-amino-2-1-(pyridin-3-yl)cyclopropylacetate are emphasized in safety data sheets. Sustainable synthesis methods, such as catalytic cyclopropanation, resonate with green chemistry trends—a hotspot in academic and industrial searches. The compound’s stability under various pH conditions is another frequently researched aspect.

In material science, the pyridin-3-yl group’s electron-withdrawing properties make this compound a candidate for conductive polymers or ligands in catalysis. Queries like "functionalized cyclopropyl acetates in materials" or "nitrogen heterocycles in electronics" underscore its interdisciplinary appeal. Patent analyses reveal incremental innovations leveraging this scaffold, particularly in optoelectronic devices.

To conclude, methyl 2-amino-2-1-(pyridin-3-yl)cyclopropylacetate (CAS No. 2103456-26-2) represents a multifaceted tool for researchers. Its dual utility in life sciences and advanced materials, combined with evolving synthetic methodologies, positions it as a compound of enduring scientific and commercial interest. Future directions may explore its enantioselective synthesis or bioorthogonal applications, addressing gaps identified in recent literature reviews.